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Compound of Interest

Compound Name: Omphalotin A

Cat. No.: B15560319

Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of potent compounds like Omphalotin A is paramount. This guide provides essential,

immediate safety and logistical information, including operational and disposal plans, to ensure

the protection of personnel and the integrity of your research.

Omphalotin A, a cyclic peptide with notable nematicidal activity, requires stringent handling

protocols due to its significant toxicity. Adherence to the following guidelines will minimize risk

and promote a secure laboratory environment.

Key Safety and Physical Data
For quick reference, the following table summarizes the critical safety and physical information

for Omphalotin A. It is imperative to consult your institution's specific safety protocols and the

manufacturer's Safety Data Sheet (SDS) for the most comprehensive and up-to-date

information.
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Property Data

Chemical Identity Omphalotin A

CAS Number 186511-50-2

Molecular Formula C₆₉H₁₁₅N₁₃O₁₂

Molecular Weight 1318.73 g/mol

Appearance White to off-white solid

Solubility Soluble in DMSO (100 mg/mL)

GHS Hazard Statements
Fatal if swallowed, in contact with skin, or if

inhaled.

Acute Toxicity (Oral) Data not available. Classified as highly toxic.

Acute Toxicity (Dermal) Data not available. Classified as highly toxic.

Acute Toxicity (Inhalation) Data not available. Classified as highly toxic.

Storage

Store lyophilized peptide at -20°C or -80°C for

long-term storage. Keep in a tightly sealed

container, protected from light and moisture.[1]

[2][3][4]

Operational Plan: A Step-by-Step Guide to Safe
Handling
This procedural guide outlines the necessary steps for safely handling Omphalotin A from

receipt to experimental use.

1. Pre-Handling Preparation:

Training: All personnel must be thoroughly trained on the hazards of Omphalotin A and the

specific handling procedures outlined in this guide and the compound's SDS.

Designated Area: Designate a specific, well-ventilated area for handling Omphalotin A,

preferably within a certified chemical fume hood.
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Personal Protective Equipment (PPE): Before entering the designated handling area, all

personnel must don the following PPE:

Nitrile gloves (double-gloving is recommended)

Chemical-resistant lab coat or gown

ANSI-approved safety goggles or a face shield

A properly fitted NIOSH-approved respirator is required for handling the solid compound or

any procedure that may generate aerosols.

2. Receiving and Storage:

Upon receipt, immediately inspect the container for any damage or leaks.

Verify that the container is properly labeled.

Store the compound in a secure, designated, and clearly marked location at the

recommended temperature (-20°C or -80°C).[1][2][3][4]

3. Weighing and Solution Preparation:

All weighing of the solid compound must be conducted within a chemical fume hood.

Use a dedicated set of spatulas and weighing paper.

To prepare a stock solution, slowly add the solvent to the vial containing the solid

Omphalotin A to avoid generating dust.

If sonication is required to dissolve the compound, ensure the vial is securely capped.

4. Experimental Use:

All procedures involving Omphalotin A, including dilutions and transfers, must be performed

within a chemical fume hood.
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Use dedicated labware (e.g., pipettes, tubes) for Omphalotin A to prevent cross-

contamination.

Avoid the use of sharps whenever possible. If needles are necessary, use them with extreme

caution and dispose of them immediately in a designated sharps container.

In case of a spill, immediately alert others in the area and follow your institution's spill

response procedures.

5. Post-Handling Procedures:

Decontaminate all surfaces and equipment that have come into contact with Omphalotin A
using an appropriate disinfectant or cleaning agent as recommended by your institution's

safety office.

Carefully remove and dispose of all contaminated PPE in a designated hazardous waste

container.

Wash hands thoroughly with soap and water after handling is complete.

Disposal Plan: Ensuring Safe and Compliant Waste
Management
All waste generated from the handling of Omphalotin A is considered hazardous and must be

disposed of according to federal, state, and local regulations.

Solid Waste: All contaminated solid waste, including gloves, weighing paper, and disposable

labware, must be collected in a clearly labeled, leak-proof hazardous waste container.

Liquid Waste: All liquid waste containing Omphalotin A, including unused solutions and

contaminated solvents, must be collected in a designated, sealed, and properly labeled

hazardous waste container. Do not dispose of Omphalotin A down the drain.

Sharps: All contaminated sharps must be placed in a puncture-resistant sharps container

that is clearly labeled as hazardous waste.
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Waste Pickup: Contact your institution's Environmental Health and Safety (EHS) office to

arrange for the pickup and disposal of all Omphalotin A waste.

Workflow for Safe Handling of Omphalotin A
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Workflow for Safe Handling of Omphalotin A

Preparation

Handling (in Fume Hood)

Cleanup and Disposal

Review SDS and SOPs

Don Appropriate PPE
(Gloves, Gown, Goggles, Respirator)

Weigh Solid Compound

Prepare Stock Solution

Perform Experiment

Decontaminate Surfaces and Equipment

Dispose of Contaminated Waste
(Solid, Liquid, Sharps)

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15560319/docs?utm_src=pdf-body-img#safeguarding-your-research-a-comprehensive-guide-to-handling-omphalotin-a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560319?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: This diagram outlines the critical steps for safely handling Omphalotin A, from

preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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